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Compound of Interest

Compound Name: 2-Chloronicotinamide

Cat. No.: B082574

An In-depth Technical Guide on the Solubility of 2-Chloronicotinamide in Common Organic
Solvents

For researchers, scientists, and professionals in drug development, a thorough understanding
of the solubility of active pharmaceutical ingredients (APIs) is fundamental. This technical guide
provides a detailed overview of the solubility of 2-Chloronicotinamide (2-CNA), a key
intermediate in the synthesis of various pharmaceutical compounds. This document presents
guantitative solubility data, comprehensive experimental protocols, and visual representations
of the methodologies involved.

Physicochemical Properties of 2-
Chloronicotinamide

Property Value

IUPAC Name 2-chloropyridine-3-carboxamide
Molecular Formula CeHsCIN20

Molecular Weight 156.57 g/mol

CAS Number 10366-35-5

Melting Point 164-167 °C

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b082574?utm_src=pdf-interest
https://www.benchchem.com/product/b082574?utm_src=pdf-body
https://www.benchchem.com/product/b082574?utm_src=pdf-body
https://www.benchchem.com/product/b082574?utm_src=pdf-body
https://www.benchchem.com/product/b082574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Solubility Data

The mole fraction solubility of 2-Chloronicotinamide was determined in several pure organic
solvents and water across a range of temperatures. The following table summarizes these
findings, providing a clear comparison of solubility in different solvent systems.

Table 1: Mole Fraction Solubility (x) of 2-Chloronicotinamide in Pure Solvents at Various
Temperatures (T/K)[1]

N,N- N,N- 2-
Dimethylforma Dimethylaceta  Methoxyethan

TIK Water (x * 103) . .

mide (DMF) (x mide (DMAC) ol (EGME) (x *

*10%) (x * 10°) 103)
278.15 1.83 221.71 296.53 45.28
283.15 2.15 243.86 325.82 52.17
288.15 2.53 267.92 357.98 60.01
293.15 2.98 294.01 393.21 68.89
298.15 3.52 322.25 431.75 78.93
303.15 4.15 352.79 473.83 90.25
308.15 4.90 385.78 519.71 103.01
313.15 5.79 421.38 569.65 117.36
318.15 6.84 459.78 623.94 133.48
323.15 8.08 501.19 682.89 151.55

Experimental Protocols

The determination of solubility is a critical experimental procedure. Below are detailed
methodologies commonly employed for assessing the solubility of organic compounds like 2-
Chloronicotinamide.

Isothermal Equilibrium Method
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This widely used method involves saturating a solvent with the solute at a constant
temperature and then determining the concentration of the dissolved solute.

Apparatus:

o Jacketed glass vessel for temperature control

e Magnetic stirrer and stir bars

o Constant temperature water bath

e Syringe filters (e.g., 0.45 um PTFE)

e Analytical balance

o High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
Procedure:

e An excess amount of 2-Chloronicotinamide is added to a known volume of the selected
solvent in the jacketed glass vessel.

e The vessel is sealed to prevent solvent evaporation.

e The mixture is agitated using a magnetic stirrer at a constant temperature, maintained by the
circulating water bath, for a sufficient time to reach equilibrium (typically 24-48 hours).

 After stirring, the solution is allowed to stand undisturbed for several hours to allow
undissolved solids to settle.

o Asample of the supernatant is withdrawn using a pre-heated or pre-cooled syringe to match
the experimental temperature.

o The sample is immediately filtered through a syringe filter to remove any undissolved
particles.

e The filtered solution is then diluted with an appropriate solvent.
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e The concentration of 2-Chloronicotinamide in the diluted sample is determined using a
validated analytical method, such as HPLC or UV-Vis spectrophotometry.

e The mole fraction solubility is calculated from the determined concentration.

Laser Monitoring Technique (Dynamic Method)[1]

This dynamic method involves observing the dissolution of a solid solute in a solvent as the
temperature is changed at a constant rate.

Apparatus:

o Jacketed glass vessel

e Laser transmitter and receiver

o Magnetic stirrer

e Programmable thermostatic bath
 Digital temperature probe
Procedure:

» A known mass of 2-Chloronicotinamide and the solvent are added to the jacketed glass
vessel.

e The solution is continuously stirred.

o The temperature of the system is gradually increased at a slow, constant rate (e.g., 0.1
K/min) using the programmable thermostatic bath.

e Alaser beam is passed through the solution, and the intensity of the transmitted light is
monitored by a receiver.

» As the temperature increases, the solid solute dissolves, and the turbidity of the solution
decreases.
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e The temperature at which the last solid particle dissolves, indicated by a sharp increase in
the intensity of the transmitted light, is recorded as the saturation temperature for that
specific composition.

e This process is repeated for different compositions of solute and solvent to generate a
solubility curve.

Diagrams

The following diagrams illustrate the experimental workflow for determining solubility.
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Caption: Workflow for the Isothermal Equilibrium Solubility Method.
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Caption: Workflow for the Dynamic Laser Monitoring Solubility Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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